Cas no 648881-77-0 (2,4(1H,3H)-Pyrimidinedione, 1-[(2E)-4,5-dihydroxy-2-pentenyl]-5-iodo-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-[(2E)-4,5-dihydroxy-2-pentenyl]-5-iodo-
• CAS No: 648881-77-0
• MF: C₉H₁₁IN₂O₄
• MW: 338.099114656448
• CID: 413547
• PubChem ID: 71378198
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 1-[(2E)-4,5-dihydroxy-2-pentenyl]-5-iodo- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-[(2E)-4,5-dihydroxy-2-pentenyl]-5-iodo-
• 1-(4,5-dihydroxypent-2-enyl)-5-iodopyrimidine-2,4-dione
• 1-(4,5-Dihydroxypent-2-en-1-yl)-5-iodopyrimidine-2,4(1H,3H)-dione
• 648881-77-0
• DTXSID00800820

• Inchi： 1S/C9H11IN2O4/c10-7-4-12(9(16)11-8(7)15)3-1-2-6(14)5-13/h1-2,4,6,13-14H,3,5H2,(H,11,15,16)
• InChI Key： RGBBOUNLQAJYOW-UHFFFAOYSA-N
• SMILES： IC1C(NC(N(C=1)CC=CC(CO)O)=O)=O

Computed Properties

• Exact Mass: 337.97635g/mol
• Monoisotopic Mass: 337.97635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 89.9Ų